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Compound of Interest

Compound Name: 2-Isopropoxybutanohydrazide

CAS No.: 1049749-98-5; 915921-95-8

Cat. No.: B2640858

Get Quote

Chemical Identity & Nomenclature
2-isopropoxybutanoic acid hydrazide is an alpha-alkoxy functionalized acid hydrazide. It is

structurally characterized by a four-carbon butyric acid backbone, an isopropoxy ether linkage

at the alpha position (C2), and a terminal hydrazide group.

Synonyms & Identifiers
In the absence of a widely published commodity CAS number for this specific derivative,

researchers must rely on systematic nomenclature for database queries and patent filings.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b2640858#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2640858?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nomenclature Standard Synonym / Name

IUPAC (Systematic) 2-(propan-2-yloxy)butanehydrazide

CAS Index Name Butanoic acid, 2-(1-methylethoxy)-, hydrazide

Alternative Common 2-Isopropoxybutyrohydrazide

Alternative Common -Isopropoxybutyric acid hydrazide

Structural Code C7H16N2O2

Structural Analysis[1]
Core Scaffold: Butanoic acid (C4).

Functional Group A (Alpha-Substituent): Isopropoxy group [-O-CH(CH3)2] at C2. This group

introduces lipophilicity and steric bulk near the reaction center.

Functional Group B (Reactive Terminus): Hydrazide [-C(=O)NHNH2]. This is the primary site

for cyclization reactions.

Synthetic Methodology
As this compound is often a "make-to-order" intermediate rather than a catalog item, the

following protocol outlines its synthesis from commercially available 2-bromobutyric acid.
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Figure 1: Synthetic pathway from 2-bromobutyric acid to the target hydrazide.

Step-by-Step Protocol
Phase 1: Formation of the Alpha-Alkoxy Ester

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b2640858/docs?utm_src=pdf-body-img#technical-profile-2-isopropoxybutanoic-acid-hydrazide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2640858?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Objective: Displace the alpha-bromide with an isopropoxide group while simultaneously forming

the ester (or transesterifying).

Reagents: Sodium hydride (NaH, 60% dispersion), Isopropanol (anhydrous), 2-Bromobutyric

acid.

Procedure:

Suspend NaH (2.2 eq) in dry THF or neat Isopropanol under

atmosphere.

Add 2-Bromobutyric acid dropwise at 0°C.

Heat to reflux (approx. 80°C) for 4–6 hours. The alkoxide acts as both a base and a

nucleophile, displacing the bromide via

mechanism.

Workup: Quench with dilute HCl, extract with ethyl acetate, and concentrate.

Checkpoint: Verify the intermediate Isopropyl 2-isopropoxybutanoate (or Ethyl ester if

ethanol was used) via TLC.

Phase 2: Hydrazinolysis
Objective: Convert the ester to the hydrazide.[1]

Reagents: Hydrazine hydrate (80% or 99%), Ethanol (absolute).

Procedure:

Dissolve the intermediate ester in absolute ethanol (0.5 M concentration).

Add Hydrazine hydrate (3.0 – 5.0 equivalents) dropwise. Note: Excess hydrazine drives

the equilibrium forward and prevents dimer formation.

Reflux for 6–12 hours. Monitor the disappearance of the ester spot on TLC.
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Purification: Concentrate the solvent. The hydrazide often precipitates upon cooling or

addition of cold ether/hexane. Recrystallize from ethanol/ether if necessary.

Applications in Drug Discovery
The 2-isopropoxybutanoic acid hydrazide moiety is primarily a pharmacophore precursor. It is

used to generate heterocyclic rings that mimic amide bonds but possess better metabolic

stability.

Key Transformation: 1,3,4-Oxadiazole Formation
The most common application is the cyclization with carboxylic acids or aldehydes to form

1,3,4-oxadiazoles, a privileged scaffold in medicinal chemistry (e.g., for kinase inhibition or anti-

infectives).
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Figure 2: Divergent synthesis utility of the hydrazide scaffold.

Biological Relevance[2][3][4][5]
Lipophilicity Modulation: The isopropoxy group at the alpha position increases the

of the molecule compared to a simple ethyl or methyl group, potentially improving blood-
brain barrier (BBB) penetration.

Metabolic Stability: The steric bulk of the isopropyl group adjacent to the carbonyl (or the

resulting heterocycle) can hinder hydrolytic enzymes, extending the half-life of the drug
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candidate.

Quantitative Properties (Predicted)
In the absence of experimental data for this specific derivative, the following physiochemical

properties are calculated based on Group Contribution Methods (GCM).

Property Predicted Value Significance

Molecular Formula -

Molecular Weight 160.21 g/mol Fragment-based drug design

LogP (Octanol/Water) ~0.8 – 1.1 Moderate lipophilicity

Topological Polar Surface Area

(TPSA)
~55 Å²

Good oral bioavailability (<140

Å²)

H-Bond Donors 2

Hydrazide

and

H-Bond Acceptors 3

Carbonyl

, Ether

, Hydrazide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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